Cas no 1806837-19-3 (2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile)

• Product Name: 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile
• CAS No: 1806837-19-3
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916552
• Update Time: 2025-05-23

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-7(10)5-3-6(14)13-8(12)4(5)1-2-11/h3,7H,1H2,(H3,12,13,14)
• InChI Key： AIADURDECIMODT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC#N)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806837-19-3, known as 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a difluoromethyl substituent, and an acetonitrile moiety attached to a pyridine ring. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile as a precursor in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and organic semiconductors, where its electronic properties play a crucial role in enhancing the performance of these materials. The difluoromethyl group contributes to the molecule's stability and reactivity, while the acetonitrile moiety enhances its solubility in organic solvents, making it easier to process for industrial applications.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for drug discovery. Its pyridine ring serves as a scaffold for attaching various bioactive groups, enabling the creation of compounds with potential therapeutic effects. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The amino group and hydroxyl group on the pyridine ring facilitate hydrogen bonding interactions, which are essential for binding to biological targets.

The synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing production costs and improving yield. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the formation of the difluoromethyl group and the acetonitrile moiety.

One of the most exciting developments involving this compound is its application in sustainable chemistry. Researchers have investigated its use as a building block for eco-friendly materials, such as biodegradable polymers and renewable energy storage devices. The fluorinated substituents in the molecule contribute to its thermal stability and resistance to degradation, making it suitable for long-term applications in harsh environments.

Moreover, recent computational studies have provided deeper insights into the electronic structure of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile, revealing its potential as a component in advanced electronic devices. Its ability to undergo redox reactions makes it a candidate for use in batteries and supercapacitors. The integration of this compound into energy storage systems could significantly enhance their efficiency and lifespan.

In conclusion, 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1806837-19-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations in science and technology.